Cas no 189814-43-5 (3-acetyl-4-fluorobenzene-1-sulfonamide)

• Product Name: 3-acetyl-4-fluorobenzene-1-sulfonamide
• CAS No: 189814-43-5
• MF: C₈H₈FNO₃S
• MW: 217.2174243927
• MDL: MFCD18897473
• CID: 3848050
• PubChem ID: 18461604
• Update Time: 2025-06-22

3-acetyl-4-fluorobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 3-acetyl-4-fluoro-
• 3-acetyl-4-fluorobenzene-1-sulfonamide
• SCHEMBL7145771
• 189814-43-5
• EN300-25997696
• AKOS013152988

• MDL： MFCD18897473
• Inchi： 1S/C8H8FNO3S/c1-5(11)7-4-6(14(10,12)13)2-3-8(7)9/h2-4H,1H3,(H2,10,12,13)
• InChI Key： VCHFYRVRIAPMSZ-UHFFFAOYSA-N
• SMILES： C1(S(N)(=O)=O)=CC=C(F)C(C(C)=O)=C1

Computed Properties

• Exact Mass: 217.02089245Da
• Monoisotopic Mass: 217.02089245Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 85.6Ų

Additional information on 3-acetyl-4-fluorobenzene-1-sulfonamide

Introduction to 3-acetyl-4-fluorobenzene-1-sulfonamide (CAS No. 189814-43-5) in Modern Chemical and Pharmaceutical Research

The compound 3-acetyl-4-fluorobenzene-1-sulfonamide (CAS No. 189814-43-5) represents a significant advancement in the field of medicinal chemistry, particularly in the design and development of novel therapeutic agents. Its unique structural framework, combining an acetyl group, a fluorine substituent, and a sulfonamide moiety, positions it as a versatile scaffold for exploring pharmacological activities across multiple disease pathways. This introduction delves into the compound’s chemical properties, its potential applications in drug discovery, and how it aligns with contemporary research trends.

Chemically, 3-acetyl-4-fluorobenzene-1-sulfonamide is characterized by a benzene ring substituted at the 3-position with an acetyl group and at the 4-position with a fluorine atom, further functionalized at the 1-position with a sulfonamide group. The presence of these specific substituents imparts distinct electronic and steric properties to the molecule, influencing its interactions with biological targets. The acetyl group can participate in hydrogen bonding and hydrophobic interactions, while the fluorine atom introduces lipophilicity and metabolic stability. The sulfonamide moiety is well-known for its ability to enhance binding affinity and solubility in biological systems.

Recent advancements in computational chemistry have enabled more precise predictions of the pharmacokinetic profiles of compounds like 3-acetyl-4-fluorobenzene-1-sulfonamide. Molecular docking studies have revealed its potential as an inhibitor of various enzymes implicated in inflammatory and infectious diseases. For instance, preliminary simulations suggest that this compound may interact with bacterial enzymes involved in DNA gyrase inhibition, making it a promising candidate for novel antibiotics. Additionally, its structural features align well with targets associated with metabolic disorders, positioning it as a lead compound for further investigation.

The role of fluorine substitution in medicinal chemistry cannot be overstated. The introduction of fluorine at the 4-position of the benzene ring in 3-acetyl-4-fluorobenzene-1-sulfonamide enhances its bioavailability and resistance to metabolic degradation. This is particularly relevant in the development of antiviral drugs, where fluorinated analogs have demonstrated improved efficacy against viral proteases and polymerases. Current research is exploring how modifications to this scaffold can further optimize these properties for treating emerging viral threats.

In parallel, sulfonamides have long been recognized for their therapeutic potential beyond their antimicrobial applications. The sulfonamide group in 3-acetyl-4-fluorobenzene-1-sulfonamide serves as a hinge region that can modulate protein-protein interactions critical for cancer progression. Studies have begun to investigate its effects on kinases and transcription factors involved in tumor growth and angiogenesis. By leveraging structure-based drug design principles, researchers are refining analogs of this compound to enhance selectivity and reduce off-target effects.

The synthesis of 3-acetyl-4-fluorobenzene-1-sulfonamide (CAS No. 189814-43-5) involves multi-step organic transformations that highlight modern synthetic methodologies. Advances in catalytic processes have enabled more efficient routes to this compound, reducing both cost and environmental impact. Green chemistry principles are being increasingly applied to optimize these synthetic pathways, ensuring scalability while maintaining high yields and purity standards essential for pharmaceutical applications.

As interest in personalized medicine grows, compounds like 3-acetyl-4-fluorobenzene-1-sulfonamide are being evaluated for their potential use in targeted therapies based on genetic profiles. Its structural flexibility allows for modifications that can tailor its activity to specific patient populations or disease subtypes. This aligns with broader trends in drug development toward more individualized treatment approaches.

The regulatory landscape for new pharmaceutical agents continues to evolve, emphasizing safety and efficacy through rigorous preclinical testing. 3-acetyl-4-fluorobenzene-1-sulfonamide is currently undergoing preclinical studies to assess its toxicity profile and optimal dosing regimens before human trials can commence. These studies are critical for understanding how best to translate laboratory findings into safe and effective treatments for patients worldwide.

In conclusion, 3-acetyl-4-fluorobenzene-1-sulfonamide (CAS No. 189814-43-5) exemplifies the innovative spirit driving modern pharmaceutical research. Its unique chemical structure offers a rich foundation for developing new drugs targeting diverse diseases, from infectious conditions to chronic disorders like cancer and metabolic diseases. As research progresses, this compound will continue to serve as a valuable tool for scientists seeking to address unmet medical needs through cutting-edge chemical biology approaches.